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Compound of Interest

Compound Name: 1,1,1,2,2,3,3,3-Octachloropropane

Cat. No.: B3344085

Chemical Identity and Synonyms

Octachloropropane, with the elemental formula CsCls, is a fully chlorinated hydrocarbon.[1] Its
structure consists of a three-carbon backbone where all hydrogen atoms have been substituted
by chlorine atoms.[1] The preferred IUPAC name for this compound is 1,1,1,2,2,3,3,3-
octachloropropane.[2]

This compound is also known by several other names in scientific literature and commercial
applications. These synonyms include:

Perchloropropane[1][3]

Propane, octachloro-[2][4]

Propane octachloride[1][3]

HRS-1622 (as a snalil killer)[1][3]

NSC 4118[2]

Al3-27068[2]

Physicochemical Properties
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Octachloropropane is a clear, white crystalline solid at room temperature and possesses a
hexagonal crystal structure.[1] A summary of its key quantitative properties is presented in the

table below.
Property Value Source
Molecular Formula CsCls [11[2][5]
Molar Mass 319.63 g:mol—1 [1]
Melting Point 160 °C (433 K) [1]
Boiling Point 266.4 °C at 760 mmHg [5]1[6]
Density 1.888 g/cm3 [51[6]
Flash Point 112.7 °C [5][6]
Vapor Pressure 0.0143 mmHg at 25 °C [6]
Refractive Index 1.558 [5]1[6]
Octanol/Water Partition
Coefficient (logP) 4.901 (Crippen Calculated) [7]
Water Solubility (logioWS in )
moliL) -5.11 (Crippen Calculated) [7]
CAS Number 594-90-1 [1][2]

Experimental Protocols and Applications

Octachloropropane has been utilized in various chemical and geological experimental setups.
While detailed, step-by-step protocols are proprietary or not readily available in public literature,
the following sections describe the methodologies based on existing scientific reports.

Synthesis of Octachloropropane

The synthesis of octachloropropane can be achieved through the chlorination of partially
chlorinated propane.[1] One of the earliest reported methods involves the reaction with iodine
trichloride.[1] Alternatively, chlorine gas can be used under high pressure or with photo-
activation.[1] A critical parameter in this synthesis is maintaining the temperature just below 200
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°C to prevent the degradation of the propane backbone, which would otherwise yield carbon
tetrachloride and hexachloroethane.[1]

Reactants

Partially Chlorinated Propane Reaction

Chlorinating Agent
(ICls or Cl2)

Octachloropropane (CsCls)

Reaction Conditions

<200 °C
High Pressure or Light Activation (for Cl2)

Aluminum (Al)
in Diethyl Ether

Octachloropropane (CsCls)

+ Al

Y

Hexachloropropene (CsClse)

urther Reaction

Unsaturated Perchlorocarbons
(e.g., CeCls, CeCle isomers)
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Input Mixture
Mixture of Metal Oxides
(Nb2Os, Ta>0s, TiO2) @"’mpmpam (C5Cle)

Process

Reaction at Atmospheric Pressure

orms Metal Chlorides

Distillation at ~225 °C

Titanium Tetrachloride (TiCla) Niobium and Tantalum Chlorides
(Volatile) (Non-volatile residue)

Sample Preparation

(Octachloropropane with embedded inert particles) Application of Mechanical Stress }—P{Obsenlatlon with Polarized Light Mlcroscope}—P{Analyss of Crystal Deformation and Material Flow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.mdpi.com/1420-3049/24/22/4078
https://chemistry.ucsd.edu/undergraduate/teaching-labs/demos/demo36.html
https://www.mdpi.com/2075-4701/7/11/459
https://fellows.fiu.edu/wp-content/uploads/2015/07/Alex-Henao-Summer-Internship-Technical-Report_Summer-2009_Final.pdf
https://www.researchgate.net/publication/354111389_Towards_Quantitative_Crystal_Plasticity_Model_Validation_Using_Experimental_In-plane_Deformation_Maps
https://www.benchchem.com/product/b3344085#iupac-name-and-synonyms-for-octachloropropane
https://www.benchchem.com/product/b3344085#iupac-name-and-synonyms-for-octachloropropane
https://www.benchchem.com/product/b3344085#iupac-name-and-synonyms-for-octachloropropane
https://www.benchchem.com/product/b3344085#iupac-name-and-synonyms-for-octachloropropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3344085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

